N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)tetrahydrofuran-3-carboxamide

• IUPAC Name: N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]oxolane-3-carboxamide
• InChI: InChI=1S/C14H17N3O2S/c18-14(11-2-7-19-9-11)15-4-6-17-5-1-13(16-17)12-3-8-20-10-12/h1,3,5,8,10-11H,2,4,6-7,9H2,(H,15,18)
• InChI Key: UZNHLSDNGAISPH-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol
• CAS No.: 2034260-10-9

Description

N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)tetrahydrofuran-3-carboxamide is a useful research compound. Its molecular formula is C14H17N3O2S and its molecular weight is 291.37. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Reactivity

Thiophenylhydrazonoacetates in Heterocyclic Synthesis

Thiophenylhydrazonoacetates have been synthesized and investigated for their reactivity toward a variety of nitrogen nucleophiles, yielding a diverse set of heterocyclic derivatives including pyrazole, isoxazole, and pyrimidine derivatives. This research demonstrates the versatility of thiophene-containing compounds in synthesizing structurally diverse heterocycles, which are of interest for further chemical and biological studies (Mohareb et al., 2004).

Development of a New Variant of the Migita Reaction

A new variant of the Migita reaction for carbon−sulfur bond formation has been developed, showcasing the application of palladium-catalyzed reactions in synthesizing compounds with potential therapeutic applications. The study underscores the importance of carbon−sulfur bond formation in pharmaceutical chemistry, offering a general method for thioaryl halide cross-coupling (Norris & Leeman, 2008).

Biological Activity Studies

Antimicrobial Activity of Thiophenyl Pyrazoles and Isoxazoles

Research into the antimicrobial activity of thiophenyl pyrazoles and isoxazoles indicates the potential biological applications of thiophene-containing compounds. These studies are significant for identifying new antimicrobial agents, with some compounds showing potential antibacterial and antifungal activities (Sowmya et al., 2018).

Synthesis and Characterization of Novel Compounds

Synthesis and Characterization of Schiff Bases

Schiff bases based on heterocyclic moieties, including thiophene, have been synthesized and characterized. These compounds have been evaluated for their biological activity, demonstrating the broad applicability of thiophene derivatives in developing compounds with potential biological activities (Hamed et al., 2020).

Mechanism of Action

Thiophenes

are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science . Thiophene nucleus containing compounds show various activities like anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Pyrazoles

are another class of compounds that have been found in many important synthetic drug molecules . They possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .